Cas no 1189513-50-5 (3-Bromo-5-chloropyridine-2-carboxylic acid)

• Product Name: 3-Bromo-5-chloropyridine-2-carboxylic acid
• CAS No: 1189513-50-5
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD12827551
• CID: 1015638
• PubChem ID: 45933812
• Update Time: 2025-05-23

3-Bromo-5-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloropicolinic acid
• 3-bromo-5-chloro-2-Pyridinecarboxylic acid
• 3-Bromo-5-chloropyridine-2-carboxylic acid
• AK101091
• IUWXGYGVXBPNHT-UHFFFAOYSA-N
• 3-Bromo-2-carboxy-5-chloropyridine
• OR16596
• FCH1327420
• RP05725
• AB0039698
• AX8167805
• Y7201
• ST24041905
• 3-bromanyl-5-chloranyl
• DB-061458
• SY101711
• W-205025
• A804133
• MFCD12827551
• PS-3916
• 1189513-50-5
• J-512005
• AKOS005258141
• 3-Bromo-5-chloropicolinicacid
• DTXSID80672921
• SCHEMBL16634631
• CS-0041697

• MDL： MFCD12827551
• Inchi： 1S/C6H3BrClNO2/c7-4-1-3(8)2-9-5(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： IUWXGYGVXBPNHT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 234.90400
• Monoisotopic Mass: 234.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• Density: 1.917
• Boiling Point: 330.1±42.0 °C at 760 mmHg
• Flash Point: 153.4±27.9 °C
• PSA: 50.19000
• LogP: 2.19570
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Bromo-5-chloropyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Bromo-5-chloropyridine-2-carboxylic acid

3-Bromo-5-chloropyridine-2-carboxylic acid: A Comprehensive Overview

3-Bromo-5-chloropyridine-2-carboxylic acid, with the CAS number 1189513-50-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, combines a pyridine ring with bromine and chlorine substituents, along with a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of 3-bromo-5-chloropyridine-2-carboxylic acid typically involves multi-step organic reactions, often utilizing bromination and chlorination techniques on a pyridine derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce this compound in higher yields while maintaining its purity. The structural elucidation of this compound is commonly achieved through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which provide detailed insights into its molecular architecture.

One of the most promising areas of research involving 3-bromo-5-chloropyridine-2-carboxylic acid is its application in drug discovery. The compound's ability to modulate various biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of kinase enzymes, which are crucial in cellular signaling pathways. Preliminary findings suggest that this compound exhibits moderate inhibitory activity, making it a candidate for further optimization in preclinical trials.

In addition to its pharmacological applications, 3-bromo-5-chloropyridine-2-carboxylic acid has shown promise in agrochemical research. Its ability to interact with plant metabolites and influence growth regulators has led to exploratory studies in crop protection and yield enhancement. Recent experiments have demonstrated that this compound can act as a mild herbicide under controlled conditions, offering a potential alternative to traditional chemical agents that may have adverse environmental impacts.

The chemical stability and reactivity of 3-bromo-5-chloropyridine-2-carboxylic acid are also areas of active investigation. Researchers have examined its behavior under various environmental conditions, including thermal stability and hydrolytic degradation. These studies are essential for understanding the compound's shelf life and potential environmental fate, which are critical considerations for its commercialization.

From a materials science perspective, the unique electronic properties of 3-bromo-5-chloropyridine-2-carboxylic acid make it an interesting candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has explored its integration into polymer-based devices, where it exhibits favorable charge transport characteristics. These findings open new avenues for its application in next-generation electronic devices.

In conclusion, 3-bromo-5-chloropyridine-2-carboxylic acid is a multifaceted compound with diverse applications across several scientific domains. Its structural features and functional groups provide a foundation for innovative research directions, particularly in drug discovery and materials science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.